2-(7-methoxy-4-nitro-1H-indol-3-yl)ethan-1-amine
Description
“2-(7-methoxy-4-nitro-1H-indol-3-yl)ethan-1-amine” is a derivative of indole . Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . The indole nucleus is found in many important synthetic drug molecules and binds with high affinity to multiple receptors, which is helpful in developing new useful derivatives .
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(7-methoxy-4-nitro-1H-indol-3-yl)ethan-1-amine involves the reaction of 7-methoxy-4-nitro-1H-indole with ethylene diamine in the presence of a suitable catalyst.", "Starting Materials": [ "7-methoxy-4-nitro-1H-indole", "ethylene diamine", "catalyst" ], "Reaction": [ "Step 1: Dissolve 7-methoxy-4-nitro-1H-indole in a suitable solvent such as ethanol or methanol.", "Step 2: Add ethylene diamine to the solution and stir the mixture at room temperature for several hours.", "Step 3: Add a suitable catalyst such as palladium on carbon or Raney nickel to the reaction mixture and heat the mixture under reflux for several hours.", "Step 4: Cool the reaction mixture and filter off any solid material.", "Step 5: Concentrate the filtrate under reduced pressure to obtain the crude product.", "Step 6: Purify the crude product by recrystallization or column chromatography to obtain the final product, 2-(7-methoxy-4-nitro-1H-indol-3-yl)ethan-1-amine." ] } | |
CAS RN |
344301-98-0 |
Molecular Formula |
C11H13N3O3 |
Molecular Weight |
235.2 |
Purity |
95 |
Origin of Product |
United States |
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